![molecular formula C22H28N2O3 B4682402 N-(1-benzyl-4-piperidinyl)-2-(4-methoxyphenoxy)propanamide](/img/structure/B4682402.png)
N-(1-benzyl-4-piperidinyl)-2-(4-methoxyphenoxy)propanamide
Overview
Description
N-(1-benzyl-4-piperidinyl)-2-(4-methoxyphenoxy)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as BPP and is a piperidine derivative. In
Scientific Research Applications
BPP has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research is its potential as an anticancer agent. Studies have shown that BPP can induce apoptosis in cancer cells and inhibit tumor growth. Additionally, BPP has been studied for its potential as an analgesic and anti-inflammatory agent.
Mechanism of Action
BPP works by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that regulate gene expression by removing acetyl groups from histones. By inhibiting HDAC activity, BPP can alter gene expression and induce apoptosis in cancer cells. Additionally, BPP can reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
BPP has been shown to have a variety of biochemical and physiological effects. In cancer cells, BPP induces apoptosis through the activation of caspases and the release of cytochrome c. BPP has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for tumor growth. In addition, BPP has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using BPP in lab experiments is its specificity for HDAC inhibition. BPP has been shown to selectively inhibit HDAC activity, which may reduce off-target effects. Additionally, BPP has been shown to have low toxicity in animal studies, which is important for its potential as a therapeutic agent. One limitation of BPP is its poor solubility in water, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for research on BPP. One area of research is the development of BPP analogs with improved solubility and potency. Additionally, BPP may have potential as a combination therapy with other anticancer agents. Further studies are needed to determine the optimal dosing and treatment schedule for BPP in different cancer types. Finally, BPP may have potential as a therapeutic agent for other diseases, such as neurodegenerative disorders and autoimmune diseases.
properties
IUPAC Name |
N-(1-benzylpiperidin-4-yl)-2-(4-methoxyphenoxy)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O3/c1-17(27-21-10-8-20(26-2)9-11-21)22(25)23-19-12-14-24(15-13-19)16-18-6-4-3-5-7-18/h3-11,17,19H,12-16H2,1-2H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUNXLMZRZSMXRG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1CCN(CC1)CC2=CC=CC=C2)OC3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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